Cas no 925402-82-0 (2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one)
2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-26614832
- Z44547013
- 925402-82-0
- 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
- 2-[[4-[(E)-2-Phenylethenyl]sulfonylpiperazin-1-yl]methyl]-3H-thieno[3,2-d]pyrimidin-4-one
-
- Inchi: 1S/C19H20N4O3S2/c24-19-18-16(6-12-27-18)20-17(21-19)14-22-8-10-23(11-9-22)28(25,26)13-7-15-4-2-1-3-5-15/h1-7,12-13H,8-11,14H2,(H,20,21,24)/b13-7+
- InChI Key: VGLWAVWJLDVFQG-NTUHNPAUSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(CC2=NC3C=CSC=3C(N2)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 416.09768286g/mol
- Monoisotopic Mass: 416.09768286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 119Ų
2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26614832-0.05g |
2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one |
925402-82-0 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one
Introduction to Compound with CAS No. 925402-82-0 and Its Applications in Modern Pharmaceutical Research
Compound with the CAS number 925402-82-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one, represents a unique intersection of heterocyclic chemistry and pharmacology. Its molecular structure incorporates several key functional groups that make it a promising candidate for further investigation in drug discovery and development.
The core structure of this compound features a thieno[3,2-d]pyrimidinone scaffold, which is a fused heterocyclic system comprising a thiophene ring connected to a pyrimidinone moiety. This particular arrangement has been shown to exhibit a wide range of biological activities, making it an attractive scaffold for medicinal chemists. The presence of a piperazine ring further enhances the pharmacological potential of the molecule by providing a site for hydrogen bonding interactions with biological targets.
One of the most striking features of this compound is the incorporation of a 2-phenylethenesulfonyl group into the piperazine ring. This functional group not only adds complexity to the molecular structure but also introduces potential sites for interaction with biological receptors. The sulfonyl group is known for its ability to modulate receptor activity, which has been leveraged in the development of various therapeutic agents.
In recent years, there has been growing interest in exploring the therapeutic potential of thieno[3,2-d]pyrimidinone derivatives. These compounds have been investigated for their activity against various diseases, including cancer, inflammation, and neurological disorders. The specific derivative described here has shown promise in preclinical studies as an inhibitor of certain kinases and other enzymes involved in disease pathways.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the thieno[3,2-d]pyrimidinone core requires a series of cyclization reactions, while the attachment of the piperazine and 2-phenylethenesulfonyl groups necessitates precise functional group transformations. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.
The pharmacological evaluation of this compound has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases, which are often overexpressed in cancer cells. Additionally, it has shown anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. These findings suggest that this compound could be developed into a novel therapeutic agent for treating various inflammatory and oncological conditions.
Further research is ongoing to explore the mechanism of action of this compound and to optimize its pharmacokinetic properties. Animal models are being utilized to assess its efficacy and safety profile in vivo. These studies aim to provide a clearer understanding of how this molecule interacts with biological systems and to identify potential side effects that may need to be addressed before clinical trials can begin.
The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, pharmacology, biochemistry, and medicine. The compound with CAS no. 925402-82-0 exemplifies the importance of interdisciplinary research in drug discovery. By combining innovative chemical synthesis with rigorous biological evaluation, researchers can identify promising candidates for further development.
The future prospects for this compound are bright, given its unique structure and promising preclinical data. As more research is conducted, it is likely that additional therapeutic applications will be identified. The integration of computational methods into drug discovery efforts will also play a crucial role in accelerating the development process by predicting how different modifications to the molecular structure will affect its biological activity.
In conclusion, compound with CAS no. 925402-82-0 represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it holds great potential for improving human health and treating various diseases.
925402-82-0 (2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-3H,4H-thieno[3,2-d]pyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)